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methyl 5-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate dihydrochloride

Name: methyl 5-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate dihydrochloride
Brand: Smolecule
SKU: S6478963
Rating: 5 (3 reviews)

Catalog No.

S6478963

CAS No.

2648939-92-6

M.F

C9H15Cl2N3O2

M. Wt

268.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

methyl 5-amino-4,5,6,7-tetrahydro-1H-indazole-3-ca...

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1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2648939-92-6

Product Name

methyl 5-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate dihydrochloride

Molecular Formula

C9H15Cl2N3O2

Molecular Weight

268.1

Methyl 5-Amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate dihydrochloride, commonly referred to as MATI, is a heterocyclic organic compound in the indazole family. It has been the subject of extensive research in recent years due to its potential application in various fields of research and industry, including in the areas of drug discovery and material science.

Definition and Background

MATI is a synthetic compound that was first synthesized in 2011 through the reaction of 4-methyl-1,2,3,4-tetrahydroquinoline-2,5-dione and hydrazine hydrate. It was initially investigated for its potential use as a drug candidate due to its structural resemblance to certain bioactive molecules.

Physical and Chemical Properties

MATI is a white to pale yellow powder with a molecular weight of 295.2 g/mol. It is soluble in water and organic solvents such as methanol and ethanol. It has a melting point of 247-250°C and a boiling point of 489.5°C.

Synthesis and Characterization

of new MATI analogs with improved properties and biological activity.
- Investigation of the compound's potential application in the development of new materials for energy storage and conversion.

Analytical Methods

MATI can be analyzed using a range of analytical methods, including high-performance liquid chromatography, gas chromatography, and thin-layer chromatography. These methods are used to determine the purity and stability of the compound, as well as its potential degradation products.

Biological Properties

MATI has been shown to possess various biological properties, including antioxidant, antitumor, and anti-inflammatory activities. It has also been investigated for its potential to inhibit certain enzymes and receptors involved in disease processes.

Toxicity and Safety in Scientific Experiments

MATI has been evaluated for its toxicity and safety in scientific experiments. Results have shown that the compound exhibits relatively low toxicity in vitro and in vivo, with no significant adverse effects observed in animal models.

Applications in Scientific Experiments

MATI has potential applications in various scientific experiments, including in the fields of drug discovery, material science, and organic synthesis. For example, MATI has been investigated for its potential use as a drug candidate for the treatment of cancer and other diseases, as well as for its use in the synthesis of novel materials, such as polymers and nanoparticles.

Current State of Research

Research on MATI is ongoing, with numerous studies investigating its potential applications in various fields of research and industry. Recent research has focused on elucidating the compound's mechanism of action and optimizing its biological activity, as well as exploring its potential use as a catalyst in organic synthesis reactions.

Potential Implications in Various Fields of Research and Industry

MATI has potential implications in various fields of research and industry, including drug discovery, material science, and organic synthesis. In drug discovery, the compound has been investigated for its potential to inhibit cancer cell growth and proliferation, as well as for its potential to modulate certain biological pathways involved in disease processes. In material science, MATI has potential use as a component in the development of novel materials, such as polymers, nanomaterials, and coatings. In organic synthesis, the compound has potential as a catalyst for various reactions, including the synthesis of heterocycles, esters, and amides.

Limitations and Future Directions

While MATI has shown promising results in various scientific experiments, there are also limitations and future directions that need to be considered. The compound's mechanism of action and its potential interactions with other molecules need to be further explored. Additionally, there is a need for further research on the compound's stability, toxicity, and safety. Future research could also investigate the compound's potential use in targeted drug delivery and medical imaging, as well as its potential application in the development of new materials for energy storage and conversion.
Some potential future directions for research on MATI include:
- Optimization of the compound's biological activity and potency through structure-activity relationship (SAR) studies and medicinal chemistry approaches.
- Identification of specific biological targets for the compound and investigation of its potential role in modulating these targets.
- Exploration of the compound's potential use in combination with other drugs or therapies for improved efficacy.
- Investigation of the compound's potential application in the development of targeted drug delivery systems and medical imaging agents.
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Conclusion

In conclusion, MATI is a promising compound with potential applications in various fields of research and industry, including drug discovery, material science, and organic synthesis. While further research is needed to fully elucidate the compound's properties and potential implications, current research suggests that MATI has potential for use in a range of applications, from cancer therapeutics to advanced materials.